Ethyl 4-(3-chloro-4-fluorophenyl)-4-oxobutanoate
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Overview
Description
Ethyl 4-(3-chloro-4-fluorophenyl)-4-oxobutanoate (ECFBO) is a synthetic organic compound that is widely used in scientific research and laboratory experiments. It is a chiral molecule that has a variety of applications due to its unique structure and properties.
Scientific Research Applications
Inhibition of Tyrosinase
“Ethyl 4-(3-chloro-4-fluorophenyl)-4-oxobutanoate” is a compound that has been studied for its potential as a tyrosinase inhibitor . Tyrosinase is an enzyme implicated in melanin production in various organisms . Overproduction of melanin might be related to several skin pigmentation disorders as well as neurodegenerative processes in Parkinson’s disease .
Researchers have leveraged the 3-Chloro-4-fluorophenyl motif to identify inhibitors of tyrosinase from Agaricus bisporus . They synthesized new small compounds incorporating the 3-chloro-4-fluorophenyl fragment into distinct chemotypes . The results confirmed that the presence of this fragment is an important structural feature to improve the tyrosinase inhibition .
The new 3-chloro-4-fluorophenyl-based benzamide compounds achieved significant IC 50 values, spanning from 0.19 to 1.72 μM, as tyrosinase inhibitors . This shows a light improvement in potency with respect to previous reports for active 4-fluorophenyl-based analogues .
This application is particularly relevant in the fields of pharmaceutical and cosmetic applications, where the development of tyrosinase inhibitors represents a new challenge to identify new agents .
Mechanism of Action
Target of Action
Compounds with similar structures have been found to exhibit neuroprotective and anti-inflammatory properties . They interact with proteins such as ATF4 and NF-kB , which play crucial roles in cellular stress responses and inflammatory processes, respectively.
Mode of Action
For instance, some compounds have been found to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells . This suggests that Ethyl 4-(3-chloro-4-fluorophenyl)-4-oxobutanoate might interact with its targets to modulate cellular signaling pathways, thereby altering cellular functions.
Biochemical Pathways
Based on the observed effects of similar compounds, it is plausible that it may influence pathways related to neuroprotection and inflammation . These could include the endoplasmic reticulum (ER) stress pathway and the NF-kB inflammatory pathway .
Result of Action
Related compounds have shown promising neuroprotective activity by reducing the expression of the er chaperone, bip, and the apoptosis marker cleaved caspase-3 in human neuronal cells . This suggests that Ethyl 4-(3-chloro-4-fluorophenyl)-4-oxobutanoate might have similar effects.
Action Environment
For instance, the compound is recommended to be stored at room temperature , suggesting that higher temperatures might affect its stability.
properties
IUPAC Name |
ethyl 4-(3-chloro-4-fluorophenyl)-4-oxobutanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12ClFO3/c1-2-17-12(16)6-5-11(15)8-3-4-10(14)9(13)7-8/h3-4,7H,2,5-6H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FYVMHRXZOYCEJU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(=O)C1=CC(=C(C=C1)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12ClFO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.67 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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